Cas no 1515706-57-6 (2-methyl-1-(1-methyl-1H-indazol-3-yl)propan-2-amine)
1515706-57-6 structure
Product Name:2-methyl-1-(1-methyl-1H-indazol-3-yl)propan-2-amine
CAS No:1515706-57-6
MF:C12H17N3
MW:203.283482313156
CID:5955224
PubChem ID:65831804
Update Time:2024-01-13
2-methyl-1-(1-methyl-1H-indazol-3-yl)propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole-3-ethanamine, α,α,1-trimethyl-
- 2-methyl-1-(1-methyl-1H-indazol-3-yl)propan-2-amine
- AKOS015173208
- EN300-1842125
- 1515706-57-6
- CS-0276341
-
- Inchi: 1S/C12H17N3/c1-12(2,13)8-10-9-6-4-5-7-11(9)15(3)14-10/h4-7H,8,13H2,1-3H3
- InChI Key: LDNSYBANFIRPEI-UHFFFAOYSA-N
- SMILES: N1(C)C2=C(C=CC=C2)C(CC(C)(C)N)=N1
Computed Properties
- Exact Mass: 203.142247555g/mol
- Monoisotopic Mass: 203.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- Density: 1.10±0.1 g/cm3(Predicted)
- Boiling Point: 336.2±17.0 °C(Predicted)
- pka: 9.23±0.25(Predicted)
2-methyl-1-(1-methyl-1H-indazol-3-yl)propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1842125-0.05g |
2-methyl-1-(1-methyl-1H-indazol-3-yl)propan-2-amine |
1515706-57-6 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1842125-0.1g |
2-methyl-1-(1-methyl-1H-indazol-3-yl)propan-2-amine |
1515706-57-6 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1842125-0.25g |
2-methyl-1-(1-methyl-1H-indazol-3-yl)propan-2-amine |
1515706-57-6 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1842125-0.5g |
2-methyl-1-(1-methyl-1H-indazol-3-yl)propan-2-amine |
1515706-57-6 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1842125-1.0g |
2-methyl-1-(1-methyl-1H-indazol-3-yl)propan-2-amine |
1515706-57-6 | 1g |
$1515.0 | 2023-06-01 | ||
| Enamine | EN300-1842125-2.5g |
2-methyl-1-(1-methyl-1H-indazol-3-yl)propan-2-amine |
1515706-57-6 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1842125-5.0g |
2-methyl-1-(1-methyl-1H-indazol-3-yl)propan-2-amine |
1515706-57-6 | 5g |
$4391.0 | 2023-06-01 | ||
| Enamine | EN300-1842125-10.0g |
2-methyl-1-(1-methyl-1H-indazol-3-yl)propan-2-amine |
1515706-57-6 | 10g |
$6512.0 | 2023-06-01 | ||
| Enamine | EN300-1842125-1g |
2-methyl-1-(1-methyl-1H-indazol-3-yl)propan-2-amine |
1515706-57-6 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1842125-5g |
2-methyl-1-(1-methyl-1H-indazol-3-yl)propan-2-amine |
1515706-57-6 | 5g |
$2858.0 | 2023-09-19 |
2-methyl-1-(1-methyl-1H-indazol-3-yl)propan-2-amine Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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